3-chloro-N-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 3-chloro-N-[[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C18H19ClN2O3S/c1-13-5-7-16(8-6-13)21-12-14(9-18(21)22)11-20-25(23,24)17-4-2-3-15(19)10-17/h2-8,10,14,20H,9,11-12H2,1H3
• InChI Key: OGWRQFZOMIHTJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)CNS(=O)(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H19ClN2O3S
• Molecular Weight: 378.9 g/mol

Description

3-chloro-N-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)benzenesulfonamide is a chemical compound with potential applications in scientific research.

Scientific Research Applications

Oxidation Mechanisms and Selectivity

• Oxidation of Hydrocarbons : Research by Labinger et al. (1993) explored the selective oxidation of water-soluble organic compounds, including p-toluenesulfonic acid, by aqueous solutions of chloroplatinum(II) and chloroplatinum(IV) salts. This study provides insights into the reactivity and potential applications of similar benzenesulfonamide derivatives in chemical reactions and synthesis (Labinger et al., 1993).

Medicinal Chemistry and Drug Development

• CCR5 Antagonists : Cheng De-ju (2015) discussed the increasing interest in methylbenzenesulfonamide due to its potential as a targeting preparation in preventing human HIV-1 infection. This study highlights the role of benzenesulfonamide derivatives in developing novel pharmaceutical compounds (Cheng De-ju, 2015).
• Carbonic Anhydrase Inhibitors : Research by Vaškevičienė et al. (2019) and Balandis et al. (2020) focused on benzenesulfonamides with pyrrolidinone and chlorinated derivatives as inhibitors of human carbonic anhydrase isoforms, indicating potential applications in targeted therapies and drug development (Vaškevičienė et al., 2019), (Balandis et al., 2020).

Structural Characterization and Molecular Interactions

• Molecular Structures : Jacobs et al. (2013) reported on the molecular and supramolecular structures of various sulfonamide derivatives, providing essential information for understanding their potential applications in various scientific fields (Jacobs et al., 2013).

Anticancer and Antimicrobial Activity

• Potential Anticancer Agents : Sławiński et al. (2012) synthesized benzenesulfonamide derivatives with potential as anticancer agents. This research contributes to the understanding of benzenesulfonamides' role in cancer treatment (Sławiński et al., 2012).
• Antimicrobial Activity : Research by Ijuomah et al. (2022) focused on the antimicrobial activity of N-pyridin-3-yl-benzenesulfonamide, indicating the potential use of related compounds in combating microbial infections (Ijuomah et al., 2022).